MC4 Receptor Selectivity vs. SHU9119
MCL0020 demonstrates negligible affinity for human MC1 (IC₅₀ > 10,000 nM) and weak affinity for MC3 (IC₅₀ = 1,115 nM), yielding a ~96-fold selectivity window for MC4 (IC₅₀ = 11.63 nM) versus MC3 and an >860-fold window versus MC1 [1]. In contrast, SHU9119 exhibits high affinity for MC3 (IC₅₀ ~ 0.23 nM), MC4 (IC₅₀ ~ 0.06 nM), and MC5 (IC₅₀ ~ 0.09 nM), and functions as a partial agonist at MC1 and MC5 receptors, introducing significant confounding pharmacology in whole-animal studies [2]. Both HS014 (MC4 Ki = 3.16 nM; MC3 Ki = 54.4 nM) and HS024 (MC4 Ki = 0.29 nM; MC3 Ki = 5.45 nM) show measurable MC3 affinity that limits their selectivity relative to MCL0020's near-complete MC3 exclusion [3].
| Evidence Dimension | Selectivity ratio: MC1 IC₅₀ / MC4 IC₅₀ (or Ki ratio equivalent) |
|---|---|
| Target Compound Data | MCL0020: MC1/MC4 selectivity ratio >860 (MC1 IC₅₀ >10,000 nM / MC4 IC₅₀ 11.63 nM); MC3/MC4 ratio ≈96 |
| Comparator Or Baseline | SHU9119: MC4 IC₅₀ ≈0.06 nM but also MC3 IC₅₀ ≈0.23 nM; MC5 IC₅₀ ≈0.09 nM (partial agonist); HS014: MC4 Ki 3.16 nM, MC3 Ki 54.4 nM (MC3/MC4 ratio ≈17); HS024: MC4 Ki 0.29 nM, MC3 Ki 5.45 nM (MC3/MC4 ratio ≈19) |
| Quantified Difference | MCL0020 provides >860-fold MC1/MC4 discrimination vs. SHU9119's indiscriminate binding; ~5–6-fold better MC3/MC4 discrimination than HS014 and HS024 (96-fold vs. ~17–19-fold) |
| Conditions | Radioligand competition binding assays on recombinant human melanocortin receptors expressed heterologously (COS-1 or HEK293 cells); [¹²⁵I][Nle⁴,D-Phe⁷]α-MSH as radioligand for MCL0020 and SHU9119; Ki determinations for HS014 and HS024 |
Why This Matters
MCL0020's >860-fold MC1 exclusion eliminates confounding pigmentation and immunomodulatory effects seen with SHU9119, enabling cleaner interpretation of MC4-specific pharmacology in behavioral and metabolic studies.
- [1] Chaki, S., Ogawa, S.-i., Toda, Y., et al. (2003). MCL0020 IC₅₀ values: MC4 = 11.63 ± 1.48 nM; MC1 and MC3 affinities negligible. European Journal of Pharmacology, 474(1), 95–101. View Source
- [2] SHU9119 compiled pharmacology: nonselective MC3/MC4 antagonist, partial MC1/MC5 agonist. IC₅₀ values from multiple vendor and literature sources: MC3 ≈ 0.23 nM, MC4 ≈ 0.06 nM, MC5 ≈ 0.09 nM. View Source
- [3] Cenmed / Aladdin Scientific. HS024 TFA product data: Ki values for MC4 (0.29 nM), MC5 (3.29 nM), MC3 (5.45 nM), MC1 (18.6 nM). View Source
